Cas no 593274-97-6 (Integrin Antagonists 27)

• Product Name: Integrin Antagonists 27
• CAS No: 593274-97-6
• MF: C₂₄H₂₀N₄O₅
• MW: 444.439405441284
• CID: 2601685
• PubChem ID: 6148173
• Update Time: 2025-07-14

Integrin Antagonists 27 Chemical and Physical Properties

Names and Identifiers

• Integrin Antagonists 27
• DA-64462
• STK162523
• HY-18668
• 3-[2-[(Z)-[1-[2-(4-methylanilino)-2-oxoethyl]-2,5-dioxoimidazolidin-4-ylidene]methyl]pyrrol-1-yl]benzoic acid
• SMR000313198
• NCGC00182397-01
• MS-28006
• SR-01000085224-1
• MLS000686355
• CHEMBL212414
• cid_6148173
• SR-01000085224
• SCHEMBL12717629
• NCGC00182217-01
• 3-{2-[(Z)-(1-{2-[(4-methylphenyl)amino]-2-oxoethyl}-2,5-dioxoimidazolidin-4-ylidene)methyl]-1H-pyrrol-1-yl}benzoic acid
• Integrin Antagonist 27
• MLS000686355-02
• BDBM50191295
• MLS000686355-03
• HMS2656I10
• AKOS001697050
• 3-(2-((1-(2-(p-toluidino)-2-oxoethyl)-2,5-dioxoimidazolidin-4-ylidene)methyl)-1H-pyrrol-1-yl)benzoic acid
• 593274-97-6
• AKOS040741881
• CS-4928

• Inchi： InChI=1S/C24H20N4O5/c1-15-7-9-17(10-8-15)25-21(29)14-28-22(30)20(26-24(28)33)13-19-6-3-11-27(19)18-5-2-4-16(12-18)23(31)32/h2-13H,14H2,1H3,(H,25,29)(H,26,33)(H,31,32)/b20-13+
• InChI Key： BJCKKLXERBMNHP-DEDYPNTBSA-N
• SMILES： O=C(O)C1=CC=CC(N2C(/C=C(C(N3CC(NC4=CC=C(C)C=C4)=O)=O)\NC3=O)=CC=C2)=C1

Computed Properties

• Exact Mass: 444.14336975g/mol
• Monoisotopic Mass: 444.14336975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 121Ų

Integrin Antagonists 27 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on Integrin Antagonists 27

Comprehensive Overview of Integrin Antagonists 27 (CAS No. 593274-97-6): Mechanism, Applications, and Research Insights

The compound Integrin Antagonists 27 (CAS No. 593274-97-6) represents a pivotal class of molecules in biomedical research, particularly in the field of cell adhesion and signaling modulation. As a selective integrin antagonist, this compound has garnered significant attention for its potential therapeutic applications, including anti-inflammatory, anti-angiogenic, and anti-cancer properties. Researchers and pharmaceutical developers are increasingly exploring its role in targeting integrin-mediated pathways, which are critical in diseases like fibrosis, autoimmune disorders, and metastatic cancers.

One of the most searched questions in the context of Integrin Antagonists 27 revolves around its mechanism of action. This compound functions by competitively inhibiting integrin receptors, such as αvβ3 and α5β1, which are overexpressed in pathological conditions. By blocking these receptors, it disrupts cell-matrix interactions, thereby suppressing tumor progression or inflammatory responses. Recent studies highlight its synergy with immunotherapy, a trending topic in oncology, where integrin inhibition enhances T-cell infiltration into tumors.

The demand for small-molecule integrin inhibitors like 593274-97-6 has surged due to their oral bioavailability and cost-effectiveness compared to biologics. This aligns with the growing interest in drug repurposing and precision medicine, as researchers investigate existing compounds for new indications. For instance, Integrin Antagonists 27 is being evaluated in preclinical models of age-related macular degeneration (AMD), addressing a common search query about "integrin blockers for eye diseases."

From a structural perspective, CAS No. 593274-97-6 features a unique pharmacophore optimized for high affinity and selectivity. Its chemical stability and low off-target effects make it a promising candidate for combination therapies, another hot topic in drug development. Notably, its compatibility with nanoparticle delivery systems has been explored to improve tissue targeting—a frequent subject in AI-driven drug delivery searches.

In conclusion, Integrin Antagonists 27 exemplifies the convergence of cutting-edge research and clinical unmet needs. Its versatility in modulating cell adhesion molecules positions it as a cornerstone in next-generation therapeutics, while its CAS No. 593274-97-6 serves as a key identifier for global scientific databases. Future directions may include AI-aided optimization and biomarker-driven trials, reflecting the evolving landscape of integrin-targeted drug discovery.